Cas no 83217-22-5 (Benzaldehyde, 4-(4,6-dichloro-2-pyrimidinyl)-)

Benzaldehyde, 4-(4,6-dichloro-2-pyrimidinyl)- structure
83217-22-5 structure
Product name:Benzaldehyde, 4-(4,6-dichloro-2-pyrimidinyl)-
CAS No:83217-22-5
MF:C11H6N2OCl2
MW:253.08414
CID:675661
PubChem ID:20165531

Benzaldehyde, 4-(4,6-dichloro-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-(4,6-dichloro-2-pyrimidinyl)-
    • 4-(4,6-dichloropyrimidin-2-yl)benzaldehyde
    • DTXSID60603233
    • SCHEMBL10499250
    • 83217-22-5
    • Inchi: InChI=1S/C11H6Cl2N2O/c12-9-5-10(13)15-11(14-9)8-3-1-7(6-16)2-4-8/h1-6H
    • InChI Key: BQWMDETVFDISGJ-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC=C1C=O)C2=NC(=CC(=N2)Cl)Cl

Computed Properties

  • Exact Mass: 251.9857182g/mol
  • Monoisotopic Mass: 251.9857182g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.8Ų
  • XLogP3: 3.6

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